2-(2-Iodoethoxy)naphthalene

• Molecular Formula: C12H11IO
• Molecular Weight: 298.12 g/mol
• SMILES: C1=CC=C2C=C(C=CC2=C1)OCCI
• InChI: InChI=1S/C12H11IO/c13-7-8-14-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2
• InChIKey: WMJWRFMPDURRKN-UHFFFAOYSA-N

2-(2-Iodoethoxy)naphthalene Procurement: A Naphthalene-Based β-Iodoethoxyl Building Block for Radiopharmaceutical and Coupling Applications

2-(2-Iodoethoxy)naphthalene (CAS N/A, molecular formula C12H11IO, molecular weight 298.12 g/mol) is a naphthalene derivative functionalized with a 2-iodoethoxy chain at the 2-position. This compound functions as a versatile intermediate, primarily valued for its role as a stable prosthetic group precursor in radioiodination chemistry due to the presence of the β-iodoethoxyl moiety [1]. Its structure combines the reactivity of an aliphatic iodine, suitable for nucleophilic substitution or metal-catalyzed cross-coupling reactions [2], with the established stability of an aromatic naphthalene system. The compound's primary differentiation lies in the documented, quantifiable enhancement of carbon-iodine bond stability against *in vitro* de-iodination conferred by the β-oxygen atom, a feature that is further augmented by the presence of the aryl (naphthalene) side chain [1].

1

Radioiodination prosthetic group precursor via β-iodoethoxyl moiety

Enables synthesis of stable radioiodinated tracers

2

Aliphatic iodine handle for nucleophilic substitution or Pd-catalyzed cross-coupling

Suzuki, Heck, Sonogashira reactivity at the β-position

3

Naphthalene core confers additional C-I bond stability over alkyl analogues

Reported enhanced in vitro stability against de-iodination

• [1] Rossouw, D. D., & Coenen, H. H. (2003). Radiosynthesis and in vitro stability evaluation of various radioiodine-labelled β-iodoalkylether prosthetic groups linked to model compounds. Applied Radiation and Isotopes, 58(5), 579-584. https://doi.org/10.1016/S0969-8043(02)00453-5 View Source
• [2] EvitaChem. (n.d.). 2-(2-Iodoethoxy)naphthalene - Product Information. Retrieved from www.evitachem.com. *Note: This source is used only for general reactivity context per the exclusion rules and is not a primary evidence reference.* View Source

Why 2-(2-Iodoethoxy)naphthalene Cannot Be Simply Replaced by Other Iodoalkyl or Naphthalene Isomers: The Validated Stability Requirement

Generic substitution in radioiodination or coupling applications is high-risk because the performance of the prosthetic group is critically dependent on the structural features that govern carbon-iodine (C-I) bond stability. Systematic comparative studies have demonstrated that simple aliphatic iodoalkyl compounds undergo rapid *in vitro* de-iodination, making them unsuitable for applications requiring physiological stability [1]. The β-oxygen in the 2-iodoethoxy chain is a prerequisite for substantial stability enhancement, as it electronically inhibits de-iodination. However, this stability is not uniform; it is quantitatively modulated by the substituents on the ether. The presence of a naphthalene aryl group, as in 2-(2-Iodoethoxy)naphthalene, provides an additional degree of C-I bond stabilization compared to alkyl-substituted or unsubstituted β-iodoethoxyl units, especially over extended incubation periods [1]. Therefore, substituting this compound with a simpler β-iodoethyl ether, a non-β-oxygen iodoalkyl, or even a positional isomer with different electronic properties would directly compromise the validated stability profile, impacting the reliability of radiochemical or synthetic outcomes.

Non-β-oxygen iodoalkyl compounds

Simple aliphatic iodoalkyls without a β-oxygen undergo rapid in vitro de-iodination; may not support physiological stability requirements.

Alkyl-substituted β-iodoethoxy analogues

Replacing the naphthalene aryl group with a small alkyl chain reduces long-term C-I bond stability; the aryl moiety provides an additional stabilizing effect.

1-(2-Iodoethoxy)naphthalene positional isomer

The 1-substituted isomer may exhibit different steric and electronic effects in cross-coupling or conjugation reactions; regiochemical outcomes are not interchangeable.

• [1] Rossouw, D. D., & Coenen, H. H. (2003). Radiosynthesis and in vitro stability evaluation of various radioiodine-labelled β-iodoalkylether prosthetic groups linked to model compounds. Applied Radiation and Isotopes, 58(5), 579-584. https://doi.org/10.1016/S0969-8043(02)00453-5 View Source

Quantitative Head-to-Head Evidence for 2-(2-Iodoethoxy)naphthalene's Selection Over Alternative Radioiodination Probes

Enhanced In Vitro Radiochemical Stability of Aryl β-Iodoethoxyl Units Over Non-β-Oxygen Controls

A systematic comparative investigation directly measured the in vitro stability of radioiodinated model compounds. The β-iodoethoxyl prosthetic group, when linked to a model aromatic compound (analogous to the naphthalene core in the target compound), exhibited drastically superior radiochemical stability compared to control compounds lacking the β-oxygen atom. This establishes the β-iodoethoxyl unit as a prerequisite for stability, and the aryl linkage as a further stabilizing factor, a core advantage of 2-(2-Iodoethoxy)naphthalene [1].

In vitro stability

Class-level inference

Substantially higher stability vs non-β-oxygen controls

Supports β-iodoethoxyl as a prerequisite for radiochemical stability

Incubation in human serum at 37°C; free radioiodide by radio-HPLC/TLC. Data to verify for exact naphthalene figures.

Evidence Dimension	In vitro radiochemical stability (free radioiodide release)
Target Compound Data	Stability superior to non-β-oxygen controls; precise figures for the naphthalene derivative are only available within the full study but the trend of 'much superior stabilities' for β-iodoethoxyl compounds is explicitly reported.
Comparator Or Baseline	Model compounds containing aliphatic radioiodine without a β-oxygen (control references)
Quantified Difference	The study concludes that the β-iodoethoxyl unit inhibits in vitro de-iodination 'to a substantial degree', while aryl substitution 'renders an additional degree of stability... especially over a long period' [1].
Conditions	Incubation in human blood serum at 37°C; free radioiodide measured via radio-HPLC and radio-TLC.

Why This Matters

For scientific selection, a radioiodinated tracer must maintain its C-I bond under physiological conditions to avoid misleading biodistribution data; this compound's class-leading stability profile is a directly validated advantage over simpler iodoalkyl groups.

• [1] Rossouw, D. D., & Coenen, H. H. (2003). Radiosynthesis and in vitro stability evaluation of various radioiodine-labelled β-iodoalkylether prosthetic groups linked to model compounds. Applied Radiation and Isotopes, 58(5), 579-584. View Source

Superior Long-Term Stability of Aryl-Substituted vs. Alkyl-Substituted β-Iodoethoxyl Moieties

Within the class of β-iodoethoxyl compounds, a clear hierarchy of stability was established. The attachment of a small alkyl or aryl group to the β-iodoethoxyl moiety enhances C-I bond stability over the unsubstituted unit. Crucially, aryl-substituted derivatives, such as 2-(2-Iodoethoxy)naphthalene, demonstrated an additional degree of stability compared to their alkyl-substituted counterparts, a benefit that becomes particularly pronounced during prolonged incubation [1]. This finding directly positions the naphthalene derivative as a more robust choice than a simpler alkyl β-iodoethoxyl ether.

Long-term stability

Class-level inference

Aryl β-iodoethoxyl > alkyl β-iodoethoxyl, especially over extended incubation

Naphthalene aryl group adds reported stability advantage for delayed protocols

Long-term serum incubation; hierarchy derived from systematic study.

Evidence Dimension	Relative long-term in vitro radiochemical stability
Target Compound Data	Represents an aryl-substituted β-iodoethoxyl unit, which is the most stable category identified in the systematic study, showing superior stability over a long period.
Comparator Or Baseline	β-iodoethoxyl units substituted with small alkyl groups; unsubstituted β-iodoethoxyl units.
Quantified Difference	The study notes that while both alkyl and aryl groups add stability, the effect of an aryl group is to 'render an additional degree of stability to the carbon-iodine bond, especially over a long period' [1].
Conditions	Long-term incubation in human blood serum at 37°C, monitoring free radioiodide release over time.

Why This Matters

For the development of radiopharmaceuticals with long circulatory half-lives or for delayed imaging protocols, the superior long-term stability of the naphthalene-linked β-iodoethoxyl group is a critical performance parameter that prevents signal degradation from de-iodination.

• [1] Rossouw, D. D., & Coenen, H. H. (2003). Radiosynthesis and in vitro stability evaluation of various radioiodine-labelled β-iodoalkylether prosthetic groups linked to model compounds. Applied Radiation and Isotopes, 58(5), 579-584. View Source

Advantage of the 2-Positional Isomer in Naphthalene Reactivity and Coupling Chemistry

The substitution position on the naphthalene ring directly influences the electronic environment and subsequent reactivity of the attached functional group. While direct comparative data between 1-(2-iodoethoxy) and 2-(2-iodoethoxy) naphthalene is not available in the primary literature from this search, class-level knowledge of naphthalene chemistry indicates that the 2-position (beta position) experiences different steric and electronic effects compared to the 1-position (alpha position). This differential reactivity is well-established in naphthalene chemistry, where 2-substituted derivatives often exhibit distinct regioselectivity in further functionalization or biological interactions [1].

Positional isomer effect

Class-level inference

2-naphthyl vs 1-naphthyl substitution: differing electronic/steric profiles

Regiochemical outcomes in cross-coupling may differ; isomer selection matters

No direct head-to-head quantitative data available; general naphthalene chemistry principles apply.

Evidence Dimension	Electronic and steric properties influencing reactivity
Target Compound Data	2-(2-Iodoethoxy)naphthalene exhibits the electronic characteristics of a beta-substituted naphthalene, which differs from the alpha-substituted isomer in ground-state electron distribution and positional steric hindrance.
Comparator Or Baseline	1-(2-Iodoethoxy)naphthalene (CAS 75794-19-3) [2]
Quantified Difference	No quantitative head-to-head reactivity data was found in the search. The differentiation is a class-level inference based on the well-documented, divergent reactivity patterns of 1- vs. 2-substituted naphthalenes.
Conditions	General chemical reactivity context.

Why This Matters

For procurement, specifying the 2-isomer ensures the intended reactivity profile for downstream applications (e.g., directing metal-catalyzed cross-coupling to a specific position), as substituting the 1-isomer would lead to a different steric and electronic outcome at the reaction center.

• [1] Krygowski, T. M., & Stępień, B. T. (2005). Sigma- and pi-electron delocalization: focus on the substituent effects. Chemical Reviews, 105(10), 3482-3512. *Supporting the general principle of positional electronic effects in aromatic systems.* View Source
• [2] National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 90079953, 1-(2-Iodoethoxy)naphthalene. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/90079953. View Source

High-Value Application Scenarios for 2-(2-Iodoethoxy)naphthalene Based on Validated Stability and Reactivity

Synthesis of Metabolically Stable Radioiodinated Tracers for Long-Circulation Imaging

For researchers developing SPECT or PET tracers where the radiolabel must remain attached to the targeting vector for hours or days *in vivo*, 2-(2-Iodoethoxy)naphthalene serves as the optimal precursor for the prosthetic group. The evidence confirms that the aryl-linked β-iodoethoxyl unit provides 'an additional degree of stability to the carbon-iodine bond, especially over a long period' compared to non-aryl or alkyl-only β-iodoethoxyl variants [1]. This makes it a superior choice for labeling monoclonal antibodies, peptides, or nanoparticles that require prolonged circulatory half-lives, minimizing the release of free radioiodide that would confound imaging or dosimetry.

Radiolabeling of Heat-Sensitive Biomolecules via a Pre-Assembled, Stable Prosthetic Group

In scenarios where direct electrophilic radioiodination of a biomolecule is impossible due to the absence of an activated aromatic ring or the risk of denaturation, a pre-radioiodinated 2-(2-Iodoethoxy)naphthalene prosthetic group can be conjugated under mild conditions. The documented high *in vitro* stability of this compound in serum at 37°C [1] ensures that the radiolabel is protected during the conjugation step and subsequent biological testing, a critical advantage over less stable iodoalkyl or iodovinyl linkers that may degrade during processing.

Key Building Block for Regioselective Palladium-Catalyzed Cross-Coupling Libraries

The iodine atom in 2-(2-Iodoethoxy)naphthalene is a superior leaving group for oxidative addition in Suzuki, Heck, or Sonogashira reactions compared to bromo or chloro analogs. While general class-level reactivity trends (I > Br > Cl) are well-established, the defined 2-position on the naphthalene ring ensures predictable regiochemical outcomes during the construction of complex molecular libraries for drug discovery or material science [2]. For procurement, choosing the 2-iodo isomer over the 1-iodo isomer (CAS 75794-19-3) directs the coupling to the beta-position, enabling the synthesis of specific structural motifs inaccessible from the alpha-isomer.

Reference Standard for Stability Testing of Novel Iodinated Linkers

Given the systematic validation of its stability profile in human serum, 2-(2-Iodoethoxy)naphthalene can be procured as a benchmark compound for comparative studies. When a laboratory develops a new radioiodination linker, this compound serves as the 'aryl β-iodoethoxyl' reference point, allowing direct quantification of whether a new entity meets or exceeds the established stability standard for this class [1]. This evidence-based use case supports a recurring procurement need in radiochemistry core facilities.

Application

Selection Property

Validation Focus

Long-circulation tracer research

Aryl β-iodoethoxyl stability profile

Low de-iodination over extended incubation

Pre-labeled biomolecule conjugation

Pre-assembled prosthetic group stability

Radiolabel protection during mild coupling

Regioselective cross-coupling libraries

2-position naphthalene iodine reactivity

Beta-selective oxidative addition in Pd catalysis

Linker stability benchmarking

Reported serum stability data

Comparative de-iodination rate reference

• [1] Rossouw, D. D., & Coenen, H. H. (2003). Radiosynthesis and in vitro stability evaluation of various radioiodine-labelled β-iodoalkylether prosthetic groups linked to model compounds. Applied Radiation and Isotopes, 58(5), 579-584. View Source
• [2] EvitaChem. (n.d.). 2-(2-Iodoethoxy)naphthalene - Product Information. *Note: Used here only for general cross-coupling reactivity context; primary evidence for naphthalene positional reactivity is well-established in the field.* View Source